Cas no 1393176-09-4 ((S)-1-(7-Fluoro-1-phenyl-1H-benzo[D]imidazol-2-YL)ethanamine)

• Product Name: (S)-1-(7-Fluoro-1-phenyl-1H-benzo[D]imidazol-2-YL)ethanamine
• CAS No: 1393176-09-4
• MF: C₁₅H₁₄FN₃
• MW: 255.290166378021
• CID: 2773817
• PubChem ID: 68157214
• Update Time: 2025-10-28

(S)-1-(7-Fluoro-1-phenyl-1H-benzo[D]imidazol-2-YL)ethanamine Chemical and Physical Properties

Names and Identifiers

• BQFVGDNNCHAEIK-JTQLQIEISA-N
• (1S)-1-(7-Fluoro-1-phenyl-1H-benzimidazol-2-yl)ethan-1-amine
• (S)-1-(7-FLUORO-1-PHENYL-1H-BENZO[D]IMIDAZOL-2-YL)ETHANAMINE
• SCHEMBL11900821
• 1393176-09-4
• (S)-1-(7-Fluoro-1-phenyl-1H-benzoimidazol-2-yl)ethylamine
• DTXSID70738106
• (S)-1-(7-Fluoro-1-phenyl-1H-benzo[D]imidazol-2-YL)ethanamine

• Inchi： 1S/C15H14FN3/c1-10(17)15-18-13-9-5-8-12(16)14(13)19(15)11-6-3-2-4-7-11/h2-10H,17H2,1H3/t10-/m0/s1
• InChI Key： BQFVGDNNCHAEIK-JTQLQIEISA-N
• SMILES： FC1=CC=CC2=C1N(C1C=CC=CC=1)C([C@H](C)N)=N2

Computed Properties

• Exact Mass: 255.11717562Da
• Monoisotopic Mass: 255.11717562Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.8Ų

Additional information on (S)-1-(7-Fluoro-1-phenyl-1H-benzo[D]imidazol-2-YL)ethanamine

(S)-1-(7-Fluoro-1-phenyl-1H-benzo[D]imidazol-2-YL)ethanamine (CAS No. 1393176-09-4): An Overview of a Promising Compound in Medicinal Chemistry

(S)-1-(7-Fluoro-1-phenyl-1H-benzo[D]imidazol-2-YL)ethanamine (CAS No. 1393176-09-4) is a chiral compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, also known as (S)-7-fluoro-N-(1-phenylbenzimidazol-2-yl)ethanamine, belongs to the class of benzimidazoles, which are widely studied for their diverse biological activities, including antifungal, antibacterial, and anticancer properties.

The benzimidazole scaffold is a privileged structure in drug discovery, and the introduction of fluorine atoms and phenyl groups can significantly enhance the pharmacological profile of these compounds. The presence of the fluorine atom in the 7-position of the benzimidazole ring can improve the lipophilicity and metabolic stability of the molecule, while the phenyl group can enhance its binding affinity to specific protein targets.

Recent studies have highlighted the potential of (S)-1-(7-Fluoro-1-phenyl-1H-benzo[D]imidazol-2-YL)ethanamine as a potent inhibitor of various enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits selective inhibition of monoamine oxidase B (MAO-B), an enzyme involved in the breakdown of neurotransmitters such as dopamine. This property makes it a promising candidate for the treatment of neurodegenerative disorders like Parkinson's disease.

In addition to its MAO-B inhibitory activity, (S)-1-(7-Fluoro-1-phenyl-1H-benzo[D]imidazol-2-YL)ethanamine has also shown potential as an antagonist of serotonin receptors. A research group at the University of California demonstrated that this compound can effectively block serotonin 5-HT_2A receptors, which are implicated in various psychiatric conditions such as schizophrenia and depression. This dual mechanism of action could provide a unique therapeutic advantage over existing drugs that target only one receptor type.

The chiral nature of (S)-1-(7-Fluoro-1-phenyl-1H-benzo[D]imidazol-2-YL)ethanamine is another key factor contributing to its biological activity. Chiral compounds often exhibit distinct pharmacological properties compared to their enantiomers, and the (S)-configuration has been shown to be more active than the (R)-configuration in several assays. This enantioselectivity is crucial for optimizing drug efficacy and minimizing side effects.

In terms of pharmacokinetics, (S)-1-(7-Fluoro-1-phenyl-1H-benzo[D]imidazol-2-YL)ethanamine has demonstrated favorable properties. Preclinical studies have shown that it has good oral bioavailability and a reasonable half-life, making it suitable for chronic administration. Additionally, its low toxicity profile in animal models suggests that it may be well-tolerated in humans.

The development pipeline for (S)-1-(7-Fluoro-1-phenyl-1H-benzo[D]imidazol-2-YL)ethanamine is progressing steadily, with several ongoing clinical trials aimed at evaluating its safety and efficacy in various therapeutic areas. One notable trial is investigating its use as an adjunct therapy for Parkinson's disease, where it is being evaluated for its ability to enhance dopaminergic function and improve motor symptoms.

Beyond its potential as a standalone therapeutic agent, (S)-1-(7-Fluoro-1-phenyl-1H-benzo[D]imidazol-2-YL)ethanamine is also being explored as a lead compound for further drug discovery efforts. Researchers are using structure-based drug design approaches to optimize its chemical structure and enhance its pharmacological properties. These efforts include modifying the substituents on the benzimidazole ring and exploring different chiral centers to improve potency and selectivity.

In conclusion, (S)-1-(7-fluoro-N-(1-phenylbenzimidazol-2-yi)ethanamine (CAS No. 1393176-09-4) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique combination of structural features, including the fluorine atom and phenyl group, along with its chiral nature, makes it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, positioning it as a valuable addition to the pharmaceutical arsenal.